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Compound of Interest

Compound Name: Isophthaloyl dichloride

Cat. No.: B1221377 Get Quote

Essential Safety and Handling Guide for
Isophthaloyl Dichloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Isophthaloyl dichloride (CAS No. 99-63-8). Adherence to these procedures is critical to

ensure personal safety and proper disposal. Isophthaloyl dichloride is a corrosive solid that is

harmful if swallowed, in contact with skin, or if inhaled. It causes severe skin burns and eye

damage.[1][2][3] This substance is also moisture-sensitive and reacts with water to release

hydrogen chloride gas.[4][5]

Personal Protective Equipment (PPE)
All handling of Isophthaloyl dichloride must be conducted within a certified chemical fume

hood.[1] The following Personal Protective Equipment (PPE) is mandatory to minimize

exposure risk.
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PPE Category Item Specifications Rationale

Eye & Face Protection

Chemical Safety

Goggles & Face

Shield

Goggles must

conform to EN 166

(EU) or NIOSH (US)

standards.[6] A face

shield should be worn

over the goggles.[7]

Protects against

splashes and dust,

preventing severe eye

burns and damage.[1]

[2]

Hand Protection
Chemical-Resistant

Gloves

Wear appropriate

protective gloves

(e.g., nitrile,

neoprene).[4][8][9]

Prevents skin contact,

which can cause

burns and may be

harmful.[1][4]

Body Protection
Lab Coat & Chemical-

Resistant Apron

A flame-resistant lab

coat and a chemical-

resistant apron are

required.

Minimizes skin contact

with corrosive

material.[1][4]

Respiratory Protection Respirator

Use a full-face

respirator if exposure

limits are exceeded or

if irritation is

experienced.[6][8]

Protects against

inhalation of toxic dust

and vapors, which can

cause chemical burns

to the respiratory tract.

[1][4]

Foot Protection Closed-toe Shoes
Shoes must cover the

entire foot.
Protects against spills.

Operational Plan: Handling and Use
A strict, step-by-step protocol is mandatory to minimize exposure risk.

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Cover the work surface with absorbent, plastic-backed pads.

Have an eyewash station and safety shower readily accessible.[4]
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Keep a spill kit with a dry absorbent material (do not use sand or soil) nearby.[5]

Handling:

Weighing: If weighing the solid compound, perform this task inside the fume hood on a tared

weigh boat. Minimize dust generation.[4]

Reconstitution: Slowly add the desired solvent to the vessel containing Isophthaloyl
dichloride. Be aware that it reacts vigorously with water, alcohols, strong bases, and strong

oxidizing agents.[4]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area designated for

corrosives.[4] Protect from moisture.[4]

Emergency Procedures
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Incident First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[5]

Seek immediate medical attention.[4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[4] Seek immediate medical

attention.[5]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[5] Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[6] Never give anything by mouth to an

unconscious person.[4] Call a physician or

poison control center immediately.[1][10]

Spill

Evacuate the area. Wear appropriate PPE.[5]

Cover the spill with a dry absorbent material.[5]

Collect the material into a suitable container for

disposal.[4] Do not allow water to enter the

container.[4]

Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[5] Comply with all federal, state, and local regulations for hazardous waste

disposal.[5]

Waste Collection:

Solid Waste: Collect any solid waste (e.g., contaminated weigh boats, absorbent pads) in a

dedicated, sealed, and clearly labeled hazardous waste container.
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Liquid Waste: Collect all liquid waste containing Isophthaloyl dichloride in a dedicated,

sealed, and clearly labeled hazardous waste container.[11] Do not pour this waste down the

drain.[11]

Sharps Waste: Dispose of any contaminated sharps (e.g., needles, pipette tips) in a

designated sharps container.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Isophthaloyl dichloride".

Final Disposal:

Dispose of contents and container to an approved waste disposal plant.[12]

Workflow for Safe Handling of Isophthaloyl
Dichloride
Caption: Workflow for the safe handling of Isophthaloyl dichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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